Cas no 2190365-70-7 (2-methoxy-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-methoxy-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2190365-70-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5337248
• Update Time: 2025-05-23

2-methoxy-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-methoxy-1-[3-(3-thienyl)-1-pyrrolidinyl]-
• 2-methoxy-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C11H15NO2S/c1-14-7-11(13)12-4-2-9(6-12)10-3-5-15-8-10/h3,5,8-9H,2,4,6-7H2,1H3
• InChI Key： NHTSARRNYUYOBT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2C=CSC=2)C1)COC

Additional information on 2-methoxy-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one

2-Methoxy-1-[3-(Thiophen-3-yl)Pyrrolidin-1-yl]Ethan-1-one: A Comprehensive Overview

2-Methoxy-1-[3-(Thiophen-3-yl)Pyrrolidin-1-yl]Ethan-1-one, also known by its CAS registry number CAS No. 2190365-70-7, is a complex organic compound with a unique structure that combines a pyrrolidine ring, a thiophene moiety, and a methoxy group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyrrolidine ring substituted at the 3-position with a thiophene group and at the 1-position with a methoxyethyl ketone moiety. This combination of functional groups imparts the compound with interesting chemical and biological properties.

The synthesis of 2-Methoxy-1-[3-(Thiophen-3-yl)Pyrrolidin-1-yl]Ethan-1-one typically involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution, condensation reactions, and oxidation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate key steps in the synthesis process. These developments have not only enhanced the scalability of the synthesis but also opened new avenues for exploring related compounds with similar structural motifs.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the thiophene group, which is known for its ability to modulate biological activity, makes this compound an attractive candidate for designing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in Nature Communications highlighted the compound's ability to inhibit the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression.

In addition to its pharmaceutical applications, CAS No. 2190365-70-7 has shown promise in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and sensor applications. A 2022 study in Chemical Science reported that when coordinated with copper ions, the compound exhibits enhanced catalytic activity in oxidation reactions, making it a potential candidate for green chemistry applications.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 284 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, recent research has focused on understanding the degradation pathways of this compound under different conditions. Studies have shown that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex products. This information is crucial for assessing the environmental impact of the compound and developing strategies for its safe disposal.

In conclusion, 2-Methoxy-1-[3-(Thiophen-3-yl)Pyrrolidin-1-y)Ethan-one) (CAS No. 2190365-70-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.